Cas no 2229467-36-9 (3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid
• CAS No: 2229467-36-9
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 5923226
• PubChem ID: 165826590
• Update Time: 2025-05-24

3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid
• 2229467-36-9
• EN300-1904496
• SY340020

• Inchi： 1S/C9H9BrO4/c10-8-5(2-1-3-6(8)11)4-7(12)9(13)14/h1-3,7,11-12H,4H2,(H,13,14)
• InChI Key： BBGJNDSYKYLZPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid

Introduction to 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid (CAS No. 2229467-36-9)

3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229467-36-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a brominated phenolic moiety and a hydroxyl-substituted propanoic acid backbone, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular studies.

The molecular structure of 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid consists of a benzene ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 3-position, linked to a propanoic acid side chain with another hydroxyl group at the 2-position. This arrangement confers distinct reactivity and binding capabilities, making it a promising candidate for various biochemical applications. The presence of both bromine and hydroxyl groups allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic targets.

In recent years, 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid has been explored in several cutting-edge research areas, particularly in the development of novel pharmacological agents. Its structural features suggest potential utility in modulating enzyme activity, interacting with biological pathways, and serving as a precursor for more complex derivatives. The bromine atom, in particular, provides a handle for palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of heterocyclic compounds and drug molecules.

One of the most compelling aspects of 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid is its role in the synthesis of bioactive molecules. Researchers have leveraged its scaffold to develop inhibitors targeting various disease-related pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory disorders. The hydroxyl groups further enhance its versatility, allowing for the formation of hydrogen bonds and ionic interactions with biological targets.

The pharmaceutical industry has shown particular interest in 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid due to its potential as an intermediate in drug synthesis. Its ability to undergo selective modifications makes it an attractive building block for creating structurally diverse libraries of compounds. High-throughput screening (HTS) campaigns have utilized this compound to identify novel leads with therapeutic potential. Additionally, its incorporation into prodrug formulations has been investigated as a strategy to improve bioavailability and targeted delivery.

From a chemical biology perspective, 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid offers insights into how structural modifications can influence molecular recognition processes. The interplay between the bromine atom and hydroxyl groups provides a model system for studying ligand-receptor interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the binding mechanisms of this compound with biological targets. These studies not only enhance our understanding of its pharmacological properties but also guide the design of more effective derivatives.

The synthetic methodologies for preparing 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid have also been refined through recent advancements in organic chemistry. Catalytic processes have enabled more efficient and scalable production routes, reducing costs and improving yields. The use of green chemistry principles has further minimized environmental impact by optimizing reaction conditions and reducing waste generation. These innovations underscore the compound's significance as both a research tool and a potential commercial product.

In conclusion, 3-(2-bromo-3-hydroxyphenyl)-2-hydroxypropanoic acid (CAS No. 2229467-36-9) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and functionalization potential, make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic avenues, this compound is poised to play an increasingly vital role in advancing medical science.